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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to updating the firmware on the Optec FocusLynx
controller. Find detailed protocols, troubleshooting guides, and frequently asked questions to
ensure a smooth update process and maintain the integrity of your experimental setups.

Firmware Update Protocol

A crucial step in maintaining your FocusLynx controller is keeping the firmware and the
FocusLynx Commander software up-to-date. Optec regularly releases updates that include
new features, bug fixes, and improved compatibility.[1] It is highly recommended to update both
the firmware and the software simultaneously to ensure proper functionality.[2]

Experimental Protocol: Firmware Update

o Establish a Serial Connection: Connect the FocusLynx controller to your computer using an
RS-232 serial cable. Ensure the controller is powered on. The firmware update can only be
performed via a serial connection.[2]

e Launch FocusLynx Commander: Open the FocusLynx Commander software on your
computer.

e Open the Firmware Upgrade Wizard: In the FocusLynx Commander menu, navigate to File >
Upgrade Firmware.[2] This will open the Firmware Upgrade Wizard, which displays the
current firmware version on the controller and the latest version available.
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e Download the New Firmware:

o Automatic Download: Click the "Auto Download" button. The software will automatically
download the latest firmware file.[2]

o Manual Download: If the automatic download fails, you can manually download the
firmware .hex file from the Optec website. In the Firmware Upgrade Wizard, you will then
need to manually select the location of the downloaded file.[2]

e Upload the Firmware: Once the new firmware file is downloaded and selected, click the
"Upload Now" button to begin the update process.

» Confirmation: After a successful upload, a confirmation message will be displayed. It is
recommended to restart the FocusLynx controller after the update is complete.

Visualizing the Firmware Update Workflow

The following diagram illustrates the standard procedure for updating the FocusLynx firmware.

Click to download full resolution via product page

Caption: A workflow diagram illustrating the step-by-step process for updating the Optec
FocusLynx controller firmware.
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Encountering issues during a firmware update can be disruptive. This section provides a
structured guide to common problems and their solutions.
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Issue | Error Message

Potential Cause

Recommended Solution

Connection Failure in

FocusLynx Commander

Incorrect COM port selected.

Verify the correct COM port for
the USB-to-Serial adapter in
your computer's Device
Manager and select it in

FocusLynx Commander.[3]

Loose or faulty serial cable.

Ensure the serial cable is
securely connected to both the
FocusLynx controller and the
computer. Try a different serial

cable if the problem persists.

FTDI drivers for the USB-to-
Serial adapter are not installed

or are corrupted.

Download and install the latest
FTDI drivers for your operating

system.

"Firmware Auto-Download
Failed"

No internet connection on the
computer running FocusLynx

Commander.

Check your computer's internet

connectivity.

Firewall or antivirus software is

blocking the download.

Temporarily disable your
firewall or antivirus software
and attempt the auto-download

again.

"Invalid HEX File"

The manually downloaded
firmware file is corrupted or not

a valid Optec firmware file.

Re-download the firmware file
from the official Optec website.
Ensure you are downloading
the correct file for the

FocusLynx controller.

Firmware Upload Fails or is

Interrupted

The serial connection was lost

during the upload process.

Ensure a stable physical
connection. Avoid
disconnecting the cable or
powering off the controller
during the update. Restart the
entire firmware update

protocol.
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o Verify that the controller is
Insufficient power to the
connected to a stable power
FocusLynx controller.

source.
] ) ] Contact Optec technical
Controller is Unresponsive The firmware may be ] ]
) support for assistance with
After a Failed Update corrupted. ]
recovering the controller.
Always update the FocusLynx
_ Mismatch between firmware Commander software to the
Unexpected Behavior After ) ]
and FocusLynx Commander latest version after a firmware
Successful Update ) .
software versions. update to ensure compatibility.

[2]

In some cases, uninstalling the
old version of FocusLynx

Commander completely before

Residual data from a previous installing the new version can
software version causing resolve issues. For persistent
conflicts. problems, it may be necessary

to revert to a previous stable
software version that is

compatible with your firmware.

Visualizing the Troubleshooting Process

This flowchart provides a logical path for diagnosing and resolving common firmware update

issues.
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Caption: A troubleshooting flowchart to guide users through resolving common issues
encountered during the FocusLynx firmware update.

Frequently Asked Questions (FAQSs)
Q: Why is it important to update the FocusLynx firmware?

A: Firmware updates provide several benefits, including adding support for new devices,
improving performance and stability, and fixing bugs that could affect your research data.

Q: Can | update the firmware over a Wi-Fi or Ethernet connection?

A: No, the firmware update for the FocusLynx controller must be performed using a direct RS-
232 serial connection to ensure a stable and reliable data transfer.[2]

Q: I've updated the firmware, but now my controller is behaving erratically. What should | do?

A: Ensure that you have also updated your FocusLynx Commander software to the latest
version.[2] Mismatched firmware and software versions are a common cause of unexpected
behavior. If the issue persists, try reinstalling the FocusLynx Commander software.

Q: The Firmware Upgrade Wizard doesn't show a new firmware version, but | know one is
available. What's wrong?

A: This could be due to a temporary issue with your internet connection or a firewall blocking
the software from checking for updates. You can proceed with a manual download of the
firmware from the Optec website and then select the file in the Firmware Upgrade Wizard.[2]

Q: What information should | have ready if | need to contact Optec technical support?

A: When contacting technical support, it is helpful to provide the model of your FocusLynx
controller, the current firmware and FocusLynx Commander software versions, a detailed
description of the problem, and any error messages you have encountered.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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focuslynx-controller]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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